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Compound of Interest

Compound Name: Pigment Yellow 110

Cat. No.: B1436609

This guide provides essential safety protocols, operational procedures, and disposal plans for
researchers, scientists, and drug development professionals handling Pigment Yellow 110
(CAS No. 5590-18-1). Adherence to these guidelines is critical for ensuring personal safety and
minimizing environmental impact.

Hazard Identification

Pigment Yellow 110 is an isoindolinone-based organic pigment.[1][2] While generally
considered to have low toxicity, the primary hazards are associated with its physical form as a
fine powder.[3][4]

o Combustible Dust: As a fine powder, Pigment Yellow 110 can form combustible dust
concentrations in the air, which may ignite explosively in the presence of an ignition source.
[1] It is crucial to avoid dust formation and eliminate all sources of ignition, such as heat,
sparks, and open flames.[1][5] Precautionary measures against static discharge should also
be taken.[5]

o Respiratory Irritation: Inhalation of pigment dust may lead to respiratory irritation.[6][7]
Prolonged and repeated exposure to any fine dust can potentially cause lung damage.[8]

e Eye and Skin Contact: While some data suggests it is a non-irritant, it is best practice to
avoid direct contact with eyes and skin to prevent potential irritation and staining.[1][5]

Personal Protective Equipment (PPE)
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The use of appropriate PPE is mandatory to minimize exposure and ensure safety. The
following table summarizes the recommended equipment.

Protection Type Required Equipment Specifications and Rationale

Essential for preventing the
NIOSH-certified (or equivalent)  inhalation of fine dust particles,
Respiratory particulate respirator or dust especially when handling
mask.[1][5] powders or in areas with

inadequate ventilation.[1][7][8]

Protects eyes from airborne

Safety glasses with side- particles. A face shield should
Eye/Face ) )
shields.[1][5][9] be worn if a splash hazard
exists.[1]
Prevents direct skin contact,
staining, and potential
Chemical-resistant gloves irritation.[6] Gloves should be
Hand (e.g., Nitrile rubber).[5][7] inspected before use and
hands washed after removal.
[°]
Provides a barrier against skin
Closed work clothes, long- contact with the pigment
Body sleeved shirt, long pants, or powder.[6] Impervious clothing
laboratory coat.[1][6] is recommended for larger

quantities.[3][7]

Operational Plan: Step-by-Step Handling Procedure

Follow this procedural guidance to ensure the safe handling of Pigment Yellow 110 from
preparation through cleanup.

Step 1: Preparation

e Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a chemical
fume hood or using local exhaust ventilation, especially when handling large quantities.[1]
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o Workspace Setup: Cover work surfaces with a disposable material like a drop cloth or
newspaper to contain any spills.[6][10]

o Gather Materials: Have all necessary equipment, including dedicated scoops or spatulas,
sealed containers, and spill cleanup materials, ready before starting.[6][11]

» Eliminate Ignition Sources: Remove all potential ignition sources from the handling area.[1]

[5]
o Don PPE: Put on all required personal protective equipment as specified in the table above.
Step 2: Handling the Pigment

o Container Handling: Open containers of Pigment Yellow 110 slowly and carefully to prevent
the powder from becoming airborne.[6][10]

o Dispensing: Handle the powder gently to minimize dust generation.[11] Use scoops or
spatulas for transferring the material.[11]

o Personal Hygiene: Avoid eating, drinking, or smoking in the handling area.[6][10] Keep hands
away from your face and eyes.[10]

Step 3: Cleanup
o Tool Cleaning: Clean any tools used immediately after use to prevent cross-contamination.[6]

o Surface Decontamination: Wipe down the work surface with a wet disposable towel to collect
any residual powder.[10]

o PPE Removal: Remove protective clothing and gloves carefully, avoiding the dispersal of
dust.

» Hand Washing: Wash hands thoroughly with soap and water after handling the pigment and
before leaving the laboratory.[5][6]

Logistical Information

Storage Plan
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o Store Pigment Yellow 110 in a cool, dry, and well-ventilated place.[1][5]

o Keep containers tightly closed and properly labeled to prevent spills and accidental
inhalation.[1][6]

» Store away from foodstuffs, beverages, and incompatible materials such as strong acids.[5]
[10]

Spill Management Plan

o Small Spills: Carefully pick up the spilled material mechanically using a scoop or by wiping
with a wet cloth, avoiding methods that raise dust.[1][10] Wet clean-up techniques or a
vacuum equipped with a HEPA filter are also effective.[3][11] Place the recovered material in
a suitable, closed container for disposal.[3]

» Large Spills: Contain the spill with a dust-binding material and then collect it for disposal.[1]
Avoid raising dust during the cleanup process.[1]

» Emergency Equipment: Ensure that emergency eyewash stations and safety showers are
easily accessible in the work area.[1][11]

Disposal Plan

e Waste Pigment: Dispose of waste Pigment Yellow 110 in accordance with all applicable
federal, state, and local regulations.[1][3] It may be taken to a licensed waste disposal site or
an incineration plant.[5]

» Contaminated Materials: Any materials contaminated with the pigment, including protective
clothing, cleaning materials, and uncleaned packaging, should be treated as product waste
and disposed of accordingly.[5]

o Prohibited Disposal: Do not discharge Pigment Yellow 110 or its waste into drains, sewers,
surface waters, or groundwater.[1][12] Due to its insolubility, it can cause obstructions and
environmental contamination.[5][12]

Quantitative Data Summary

The following table presents key quantitative data for Pigment Yellow 110.
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Parameter Value Reference

) o Nuisance Dust TLV/TWA
Occupational Exposure Limits [13]
(USA): 10 mg/m3

Nuisance Dust MAK: 6 mg/m?3 [13]

Physical/Chemical Properties

Chemical Family Isoindolinone [1]
Appearance Yellow Powder [5]
Molecular Formula C22H6ClsN4O2 [13]
Molecular Weight 641.93 g/mol [1][13]
Melting Point ~300 °C [13]
Density 1.82 -1.93 g/cm?3 [13]
Water Solubiliy Insoluble (<0.03 mg/L or 10 o
Ho/L)

Safe Handling Workflow

The diagram below illustrates the standard operational workflow for safely handling Pigment
Yellow 110 in a laboratory setting.
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Caption: Workflow for Safe Handling of Pigment Yellow 110.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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